Cas no 2648-51-3 (3,3-dichloroprop-2-enal)

• Product Name: 3,3-dichloroprop-2-enal
• CAS No: 2648-51-3
• Molecular Formula: C₃H₂CL₂O
• Molecular Weight: 124.95338
• MDL: MFCD01673800
• CID: 264077
• PubChem ID: 17554

3,3-dichloroprop-2-enal Properties

Names and Identifiers

• 2-Propenal,3,3-dichloro-
• 3,3-dichloroprop-2-enal
• 3,3-Dichloroacrylaldehyde
• YCOYDSQEOWWYDT-UHFFFAOYSA-N
• EN300-83036
• C3H2Cl2O
• SCHEMBL4657972
• InChI=1/C3H2Cl2O/c4-3(5)1-2-6/h1-2
• 3,3-Dichloro-2-propenal
• AKOS006279836
• beta,beta-Dichloroacrolein
• DTXSID10181071
• CCRIS 7470
• BRN 1699142
• 3,3-Dichloropropenal
• 3,3-Dichloroacrolein
• 2648-51-3
• 2-propenal, 3,3-dichloro-
• ACROLEIN, 3,3-DICHLORO-

• MDL： MFCD01673800
• InChIKey： YCOYDSQEOWWYDT-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H2Cl2O/c4-3(5)1-2-6/h1-2H
• SMILES： O=C/C=C(/Cl)\Cl

Computed Properties

• Exact Mass: 123.94836
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 123.9482701g/mol
• Heavy Atom Count: 6
• Complexity: 72.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides